Cas no 133044-32-3 (2(3H)-Benzothiazolone, 6-benzoyl-3-methyl-)

• Product name: 2(3H)-Benzothiazolone, 6-benzoyl-3-methyl-
• CAS No: 133044-32-3
• MF: C₁₅H₁₁NO₂S
• MW: 269.318342447281
• CID: 1236620
• PubChem ID: 473046

2(3H)-Benzothiazolone, 6-benzoyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone, 6-benzoyl-3-methyl-
• 6-benzoyl-3-methyl-1,3-benzothiazol-2-one
• Oprea1_763214
• SCHEMBL9483244
• 3-Methyl-6-(phenylcarbonyl)-3-hydrobenzothiazol-2-one
• DTXSID30332967
• 133044-32-3

• Inchi： InChI=1S/C15H11NO2S/c1-16-12-8-7-11(9-13(12)19-15(16)18)14(17)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： OYSOFVGLZRUOHB-UHFFFAOYSA-N
• SMILES： CN1C2=C(C=C(C=C2)C(=O)C3=CC=CC=C3)SC1=O

Computed Properties

• Exact Mass: 269.05104977g/mol
• Monoisotopic Mass: 269.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.7Ų